Cas no 1448027-19-7 (5-bromo-N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}thiophene-2-sulfonamide)

• Product Name: 5-bromo-N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}thiophene-2-sulfonamide
• CAS No: 1448027-19-7
• MF: C₁₃H₁₄BrNO₃S₃
• MW: 408.354158878326
• CID: 5806303
• PubChem ID: 71803873
• Update Time: 2025-10-24

5-bromo-N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-[2-hydroxy-2-(4-methylsulfanylphenyl)ethyl]thiophene-2-sulfonamide
• 5-bromo-N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}thiophene-2-sulfonamide
• F6414-2335
• 1448027-19-7
• 5-bromo-N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)thiophene-2-sulfonamide
• AKOS024555912

• Inchi： 1S/C13H14BrNO3S3/c1-19-10-4-2-9(3-5-10)11(16)8-15-21(17,18)13-7-6-12(14)20-13/h2-7,11,15-16H,8H2,1H3
• InChI Key： LPHMSENBTQYQHX-UHFFFAOYSA-N
• SMILES： C1(S(NCC(O)C2=CC=C(SC)C=C2)(=O)=O)SC(Br)=CC=1

Computed Properties

• Exact Mass: 406.93192g/mol
• Monoisotopic Mass: 406.93192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 128Ų

Additional information on 5-bromo-N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}thiophene-2-sulfonamide

Introduction to 5-bromo-N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}thiophene-2-sulfonamide (CAS No. 1448027-19-7)

5-bromo-N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}thiophene-2-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1448027-19-7, represents a unique molecular structure that combines a thiophene core with functional groups that make it a promising candidate for further exploration in drug development. The presence of a bromine atom and a sulfonamide moiety in its structure suggests potential applications in the synthesis of bioactive molecules.

The molecular architecture of 5-bromo-N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}thiophene-2-sulfonamide is characterized by a thiophene ring substituted with a bromine atom at the 5-position, an N-substituted sulfonamide group, and an ethyl chain that is hydroxylated and linked to a phenyl ring with a methylsulfanyl group. This complex arrangement of functional groups provides multiple sites for interaction with biological targets, making it an intriguing subject for medicinal chemists.

In recent years, there has been growing interest in thiophene derivatives due to their diverse biological activities. Thiophenes are heterocyclic compounds that have been extensively studied for their potential as pharmacological agents. The incorporation of sulfur into the benzene-like ring system imparts unique electronic and steric properties, which can be exploited to modulate the activity of the compound. Specifically, the sulfonamide group is known to enhance binding affinity and metabolic stability, making it a valuable moiety in drug design.

The bromine substituent in 5-bromo-N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}thiophene-2-sulfonamide adds another layer of complexity to its chemical behavior. Bromine atoms are often used in medicinal chemistry as they can serve as handles for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse aryl or heteroaryl groups, expanding the structural diversity and potential biological activities of the molecule.

Recent studies have highlighted the importance of sulfonamide derivatives in the development of new therapeutic agents. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The sulfonamide group in 5-bromo-N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}thiophene-2-sulfonamide is positioned such that it can interact with biological targets through hydrogen bonding and ionic interactions, which are crucial for drug-receptor binding.

The hydroxylated ethyl chain in this compound adds another dimension to its potential biological activity. Hydroxyl groups are known to participate in hydrogen bonding, which can influence the compound's solubility and binding affinity. Additionally, the presence of a methylsulfanyl group on the phenyl ring suggests possible interactions with sulfur-containing enzymes or receptors, which are prevalent in many biological pathways.

The synthesis of 5-bromo-N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}thiophene-2-sulfonamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the bromine atom typically involves electrophilic aromatic substitution on the thiophene ring, while the sulfonamide group is typically formed through reaction between a sulfonyl chloride and an amine derivative. The hydroxylation of the ethyl chain and the attachment to the phenyl ring with a methylsulfanyl group would likely involve more specialized synthetic techniques.

In conclusion, 5-bromo-N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}thiophene-2-sulfonamide (CAS No. 1448027-19-7) is a structurally complex and functionally rich compound that holds significant promise for pharmaceutical applications. Its unique combination of functional groups makes it an attractive candidate for further investigation in drug discovery efforts. As research continues to uncover new biological targets and synthetic methodologies, compounds like this one will continue to play a vital role in the development of novel therapeutic agents.